Latest developments in coumarin-based anticancer agents: mechanism of action and structure–activity relationship studies
RSC Medicinal Chemistry Pub Date: 2023-10-20 DOI: 10.1039/D3MD00511A
Abstract
Many researchers around the world are working on the development of novel anticancer drugs with different mechanisms of action. In this case, coumarin is a highly promising pharmacophore for the development of novel anticancer drugs. Besides, the hybridization of this moiety with other anticancer pharmacophores has emerged as a potent breakthrough in the treatment of cancer to decrease its side effects and increase its efficiency. This review aims to provide a comprehensive overview of the recent development of coumarin derivatives and their application as novel anticancer drugs. Herein, we highlight and describe the largest number of research works reported in this field from 2015 to August 2023, along with their mechanisms of action and structure–activity relationship studies, making this review different from the other review articles published on this topic to date.
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